Cas no 1804706-21-5 (2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1804706-21-5
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4926014
• Update Time: 2025-10-29

2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H6ClF2NO2/c9-6-1-4(2-7(13)14)5(3-12-6)8(10)11/h1,3,8H,2H2,(H,13,14)
• InChI Key： VOEZLTCFJLFSFM-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)O)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid

Professional Introduction to 2-Chloro-5-(difluoromethyl)pyridine-4-acetic Acid (CAS No. 1804706-21-5)

2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid, with the CAS number 1804706-21-5, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a chloro group at the 2-position and a difluoromethyl group at the 5-position, along with an acetic acid moiety at the 4-position, contribute to its distinctive chemical properties and reactivity.

The synthesis and application of 2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid have garnered considerable attention in recent years due to its role as a key intermediate in the production of various pharmacologically active compounds. The pyridine core is a common scaffold in many drugs, offering a balance of lipophilicity and solubility that enhances bioavailability. The chloro and difluoromethyl substituents further enhance the compound's utility by introducing specific electronic and steric effects that can modulate biological activity.

In recent studies, 2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid has been explored as a precursor in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The acetic acid side chain provides a versatile handle for further functionalization, allowing chemists to design molecules with tailored properties.

The influence of the chloro and difluoromethyl groups on the biological activity of 2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid has been extensively studied. The chloro group is known to enhance binding affinity to biological targets by participating in hydrogen bonding or hydrophobic interactions. Meanwhile, the difluoromethyl group can improve metabolic stability by resisting oxidative degradation. These features make this compound an attractive candidate for drug discovery programs aiming to develop compounds with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further highlighted the importance of 2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid in drug design. Molecular modeling studies have demonstrated that modifications at the 2-chloro and 5-difluoromethyl positions can significantly alter the binding affinity and selectivity of derived compounds. This has led to the development of new algorithms and software tools that predict the efficacy of pyridine-based drugs more accurately. Such innovations are crucial for accelerating the drug discovery process and bringing new therapies to market more efficiently.

The agrochemical sector has also shown interest in 2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid due to its potential as a precursor for crop protection agents. Pyridine derivatives are well-known for their role in developing herbicides, fungicides, and insecticides. The structural features of this compound make it a promising candidate for synthesizing novel agrochemicals that offer improved efficacy against pests while maintaining environmental safety.

In conclusion, 2-Chloro-5-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1804706-21-5) is a versatile compound with significant applications in both pharmaceuticals and agrochemicals. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for developing next-generation therapeutic agents and sustainable agricultural solutions. As research continues to uncover new possibilities for this compound, its importance in science and industry is likely to grow even further.